BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Bromo-3-(trifluoromethyl)quinoline molecular
structure and IUPAC name

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

4-Bromo-3-
Compound Name:
(trifluoromethyl)quinoline

cat. No.: B1278517

An In-depth Technical Guide to 4-Bromo-3-
(trifluoromethyl)quinoline

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 4-Bromo-3-(trifluoromethyl)quinoline, a key intermediate in the
development of pharmaceuticals and agrochemicals. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Molecular Structure and Identification

4-Bromo-3-(trifluoromethyl)quinoline is a halogenated quinoline derivative with the chemical
formula C10HsBrFsN. Its structure features a quinoline core substituted with a bromine atom at
the 4-position and a trifluoromethyl group at the 3-position.

IUPAC Name: 4-Bromo-3-(trifluoromethyl)quinoline
CAS Number: 590371-97-4
Molecular Formula: C1oHsBrFsN

The presence of the bromine atom and the trifluoromethyl group significantly influences the
electronic properties and reactivity of the quinoline ring system, making it a versatile building
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block in organic synthesis.

Molecular Visualization

The two-dimensional chemical structure of 4-Bromo-3-(trifluoromethyl)quinoline is depicted
below. This visualization was generated using the SMILES notation:
C1=CC=C2C(C(=C(C=N2)Br)C(F)(F)F)=C1.

Step 2: Combes Quinoline Synthesis

Acid Catalyst (e.g., H2SOa4)

Step 1: Bromination

N-Bromosuccinimide (NBS) B-Diketone 4-Bromo-3-(trifluoromethyl)quinoline
T

| DME 3 f 4-Bromo-3-(trifluoromethyl)aniline Condensation & Cyclization

3-(trifluoromethyl)aniline
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 To cite this document: BenchChem. [4-Bromo-3-(trifluoromethyl)quinoline molecular structure
and IUPAC name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278517#4-bromo-3-trifluoromethyl-quinoline-
molecular-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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